Cas no 1171315-53-9 (1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride)

• Product Name: 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride
• CAS No: 1171315-53-9
• MF: C₁₂H₂₄Cl₂N₄O
• MW: 311.251160621643
• CID: 4574756
• PubChem ID: 42962309
• Update Time: 2025-06-08

1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine dihydrochloride
• CS-0249037
• EN300-42281
• 1-{5-[(dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cycloheptan-1-aminedihydrochloride
• 1171315-53-9
• 1-[5-[(dimethylamino)methyl]-1,2,4-oxadiazol-3-yl]cycloheptan-1-amine;dihydrochloride
• 1-(5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine dihydrochloride
• Z426041594
• 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride

• Inchi： 1S/C12H22N4O.2ClH/c1-16(2)9-10-14-11(15-17-10)12(13)7-5-3-4-6-8-12;;/h3-9,13H2,1-2H3;2*1H
• InChI Key： GGJCORKDTKDTMN-UHFFFAOYSA-N
• SMILES： C1(C2N=C(CN(C)C)ON=2)(N)CCCCCC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 310.1327168g/mol
• Monoisotopic Mass: 310.1327168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride

Introduction to 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride (CAS No. 1171315-53-9)

1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride, identified by its CAS number 1171315-53-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The presence of functional groups such as the 1,2,4-oxadiazole core and the dimethylamino side chain contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 1,2,4-oxadiazole moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. Its three-membered ring structure introduces rigidity and electronic characteristics that can interact favorably with biological targets. In contrast, the dimethylamino group serves as a polar, basic substituent that can modulate solubility and pharmacokinetic profiles. The combination of these features in 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride suggests a potential for diverse applications in therapeutic interventions.

The cycloheptane backbone in this compound adds another layer of structural complexity, contributing to its three-dimensional shape and influencing its interactions with biological macromolecules. This bicyclic system can provide steric hindrance or favorable binding orientations depending on the specific target. The dihydrochloride salt form of the compound enhances its solubility in aqueous media, which is a critical factor for formulation development and bioavailability studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1,2,4-oxadiazole ring can engage in hydrogen bonding or π-stacking interactions with protein targets, while the dimethylamino group may interact with acidic residues or participate in salt bridge formation. These interactions are crucial for designing molecules with improved pharmacological efficacy.

In the context of drug discovery, 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride has been explored as a potential lead compound for various therapeutic areas. Its structural features align well with targets involved in inflammatory responses, neurodegenerative diseases, and infectious disorders. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the 1,2,4-oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the dimethylamino group via nucleophilic substitution or reductive amination. The introduction of the cycloheptane moiety typically involves ring-closing metathesis or cyclization strategies. Each step must be rigorously monitored using analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) to confirm structural integrity.

The pharmacological evaluation of 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}cycloheptan-1-amine Dihydrochloride has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated promising activity against certain cancer cell lines by modulating key signaling pathways. Additionally, animal studies have provided insights into its pharmacokinetic behavior and safety profile. These findings support further investigation into its therapeutic potential.

The development of novel drug candidates relies heavily on understanding their interaction with biological targets at the molecular level. Techniques such as X-ray crystallography and cryo-electron microscopy have been instrumental in elucidating the binding modes of small molecules like this one. Such structural information allows for rational drug design modifications aimed at improving potency and selectivity.

As research progresses, computational methods continue to play an increasingly important role in guiding synthetic strategies and predicting biological outcomes. Machine learning algorithms trained on large datasets of known drug-like molecules can accelerate the identification of promising candidates like 1-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-y lcycloheptan - 1 - amine Dihydrochloride} (CAS No. 1171315 - 53 - 9). These tools can predict physicochemical properties、metabolic stability、and toxicological profiles， thereby streamlining the drug discovery pipeline.

The future directions for this compound include exploring its potential as an intermediate in larger synthetic schemes or as a starting point for structure-based drug design campaigns. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into clinical applications. By leveraging interdisciplinary approaches， significant advancements can be made in developing novel therapeutics based on compounds like this one.